Cas no 1573-58-6 (1,3-Butadiene,1,2,3-trichloro-)
1573-58-6 structure
Product Name:1,3-Butadiene,1,2,3-trichloro-
1,3-Butadiene,1,2,3-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butadiene,1,2,3-trichloro-
- 1,2,3-trichlorobuta-1,3-diene
- (1Z)-1,2,3-trichlorobuta-1,3-diene
- 1,2,3-Trichloro-1,3-butadiene
- 1573-58-6
- 53978-04-4
- TRICHLORO-1,3-BUTADIENE
- DTXSID1073947
- 1,2,3-trichloro-buta-1,3-diene
- 39083-26-6
- 1,3-Butadiene, 1,2,3-trichloro-, (Z)-
- 53317-48-9
- 1,3-Butadiene, 1,2,3-trichloro-
- 1,3-Butadiene, 1,2,3-trichloro-, (E)-
-
- Inchi: 1S/C4H3Cl3/c1-3(6)4(7)2-5/h2H,1H2
- InChI Key: MESXUXRSZSSKIO-UHFFFAOYSA-N
- SMILES: ClC(=CCl)C(=C)Cl
Computed Properties
- Exact Mass: 155.93019
- Monoisotopic Mass: 155.930033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3
Experimental Properties
- Density: 1.4060 (estimate)
- Boiling Point: 169.18°C (rough estimate)
- Flash Point: 88.2°C
- Refractive Index: 1.5262 (estimate)
- PSA: 0
1,3-Butadiene,1,2,3-trichloro- Related Literature
-
R. Fields,R. N. Haszeldine,D. Peter J. Chem. Soc. C 1969 165
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